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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridine 1-oxide

Cat. No.: B1309559 Get Quote

An In-depth Technical Guide to 2-Chloro-3-
fluoropyridine 1-oxide
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 2-Chloro-3-fluoropyridine 1-oxide. This

compound serves as a valuable intermediate in the development of pharmaceuticals and

agrochemicals.[1] The information is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Molecular Structure and Properties
2-Chloro-3-fluoropyridine 1-oxide is a pyridine derivative characterized by the presence of a

chlorine atom at the 2-position, a fluorine atom at the 3-position, and an N-oxide functional

group.[1] The N-oxide group, where the nitrogen atom of the pyridine ring is bonded to an

oxygen atom, imparts unique chemical reactivity to the molecule.[1]

Below is a diagram illustrating the molecular structure of 2-Chloro-3-fluoropyridine 1-oxide.

Caption: Molecular structure of 2-Chloro-3-fluoropyridine 1-oxide.

Physicochemical Data
A summary of the key quantitative data for 2-Chloro-3-fluoropyridine 1-oxide is presented in

the table below for easy reference and comparison.
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Property Value Reference

CAS Number 85386-94-3 [1][2][3]

Molecular Formula C₅H₃ClFNO [1][2][3]

Molecular Weight 147.53 g/mol [1][2]

Exact Mass 146.988724 u [2]

Density 1.4 ± 0.1 g/cm³ [2]

Boiling Point 317.1 ± 22.0 °C at 760 mmHg [1][2]

Flash Point 145.6 ± 22.3 °C [1][2]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [2]

pKa -1.34 ± 0.10 (Predicted) [1]

LogP -0.44 [2]

Experimental Protocols
Synthesis of 2-Chloro-3-fluoropyridine 1-oxide
The synthesis of 2-Chloro-3-fluoropyridine 1-oxide is typically achieved through the oxidation

of 2-chloro-3-fluoropyridine. The following protocol is based on established methods.[4]

Materials:

2-chloro-3-fluoropyridine

30% Hydrogen peroxide

Acetic acid

Saturated sodium bisulfite solution

Potassium carbonate

Ethyl acetate
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Anhydrous magnesium sulfate

Silica gel

Methanol (MeOH)

Chloroform (CHCl₃)

Procedure:

A mixture of 2-chloro-3-fluoropyridine (11.8 g, 0.10 mol) and 11.4 ml of 30% hydrogen

peroxide in 70 ml of acetic acid is prepared.[4]

The reaction mixture is stirred at 75°C for 4 hours.[4]

Over the next 24 hours, three additional 5 ml portions of 30% hydrogen peroxide are added

to the mixture.[4]

Following the additions of hydrogen peroxide, 3 ml of a saturated sodium bisulfite solution is

added.[4]

The reaction mixture is then concentrated to approximately 25 ml under reduced pressure at

a temperature of 55°-60°C.[4]

The concentrated mixture is diluted with 30 ml of water and then made basic with the

addition of potassium carbonate.[4]

The crude N-oxide product is extracted into ethyl acetate.[4]

The organic extract is dried over anhydrous magnesium sulfate, filtered, and then

concentrated under reduced pressure.[4]

Purification of the crude product is performed by chromatography over silica gel, eluting with

a 2% MeOH-98% CHCl₃ (v/v) mixture to yield 2-chloro-3-fluoropyridine 1-oxide as a liquid.

[4]

The following diagram illustrates the experimental workflow for the synthesis of 2-Chloro-3-
fluoropyridine 1-oxide.
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Reaction Setup Workup and Extraction Purification

Mix 2-chloro-3-fluoropyridine,
30% H₂O₂, and Acetic Acid Stir at 75°C for 4h Add additional H₂O₂

over 24h
Add saturated

NaHSO₃ solution
Concentrate under
reduced pressure

Dilute with H₂O and
basify with K₂CO₃

Extract with
Ethyl Acetate

Dry over MgSO₄,
filter, and concentrate

Silica Gel Chromatography
(2% MeOH in CHCl₃)

2-Chloro-3-fluoropyridine
1-oxide (liquid)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Chloro-3-fluoropyridine 1-oxide.

Role as a Synthetic Intermediate
2-Chloro-3-fluoropyridine 1-oxide is a key building block in organic synthesis, particularly for

the production of more complex molecules with potential applications in the pharmaceutical

and agrochemical industries.[1] Its substituted pyridine N-oxide structure allows for a variety of

chemical transformations, making it a versatile precursor for the synthesis of a range of

downstream products.

The diagram below illustrates the role of 2-Chloro-3-fluoropyridine 1-oxide as a central

intermediate in the synthesis of various chemical compounds.

Downstream Products

2-Chloro-3-fluoropyridine
1-oxide

2-chloro-3-fluoro-6-nitro-pyridine-N-oxide

Nitration

2-Chlor-3-fluor-4-nitropyridin-1-oxid

Nitration

2-(1-Piperazinyl)-3-fluoropyridine N-oxide

Nucleophilic Substitution

2-chloro-3-fluoro-4-nitropyridine

Nitration & Reduction

Other Pharmaceuticals

Multi-step Synthesis

Agrochemicals

Multi-step Synthesis
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Caption: Role of 2-Chloro-3-fluoropyridine 1-oxide as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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